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Compound of Interest

Compound Name: Thiamethoxam

Cat. No.: B8817583 Get Quote

Assay Principle
The assay is a competitive immunoassay for the quantitative detection of Thiamethoxam. A

microtiter plate is pre-coated with a Thiamethoxam-protein conjugate. During the assay,

Thiamethoxam standards or samples are added to the wells, followed by a specific

monoclonal antibody against Thiamethoxam. The free Thiamethoxam in the standards or

samples competes with the Thiamethoxam conjugate coated on the plate for binding to the

limited amount of antibody.

After an incubation period, the unbound components are washed away. A secondary antibody

conjugated to horseradish peroxidase (HRP) is then added, which binds to the primary

antibody captured on the plate. Following another washing step, a substrate solution is added,

which develops a blue color in the presence of the HRP enzyme. The reaction is stopped by

the addition of a stop solution, which changes the color to yellow. The intensity of the color is

inversely proportional to the concentration of Thiamethoxam in the sample.[4] The absorbance

is measured at 450 nm using a microplate reader.
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Competitive Binding Step

Detection Step

Microplate Well
(Coated with Thiamethoxam-Protein Conjugate)

Wash Step 1
(Removes unbound mAb and sample)

Thiamethoxam in Sample
(Free Antigen)

Competes for binding

Anti-Thiamethoxam Antibody (mAb)

Binds to coated antigen or free antigen

HRP-Conjugated
Secondary Antibody

Wash Step 2
(Removes unbound secondary antibody)

Binds to captured mAb

TMB Substrate

Stop Solution

Color Development
(Blue -> Yellow)

Read Absorbance
at 450 nm
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Start

1. Add 50 µL of Standards
or Prepared Samples to Wells

2. Add 50 µL of Anti-Thiamethoxam
Antibody (mAb) to each well

3. Seal Plate and Incubate
(e.g., 30 min at 37°C)

4. Wash Plate 4-5 times
with 1x Wash Buffer

5. Add 100 µL of HRP-conjugated
Secondary Antibody to each well

6. Seal Plate and Incubate
(e.g., 30 min at 37°C)

7. Wash Plate 4-5 times
with 1x Wash Buffer

8. Add 100 µL of
TMB Substrate to each well

9. Incubate in the dark
(e.g., 15 min at 37°C)

10. Add 50 µL of
Stop Solution to each well

11. Read Absorbance at 450 nm
within 10 minutes

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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